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Compound of Interest

Compound Name: Barasertib-HQPA
CAS No.: 1218904-24-5
Cat. No.: B7882032
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization of Barasertib-HQPA in
Dimethyl Sulfoxide (DMSO) for use in research settings. Adherence to these guidelines is
crucial for ensuring the compound's stability, activity, and the reproducibility of experimental
results.

Introduction

Barasertib-HQPA (also known as AZD1152-HQPA) is a potent and highly selective inhibitor of
Aurora B kinase, a key regulator of mitosis.[1][2][3] Its mechanism of action involves the
disruption of the mitotic spindle checkpoint, leading to errors in chromosome segregation,
polyploidy, and ultimately apoptosis in cancer cells.[4][5][6][7] Due to its aqueous insolubility,
DMSO is the recommended solvent for preparing stock solutions of Barasertib-HQPA for in
vitro studies.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of Barasertib-HQPA is presented

below.
Property Value Reference
Synonyms AZD1152-HQPA, AZD2811, e

INH-34

Molecular Formula C26H30FN703 [1][8][9]
Molecular Weight 507.56 g/mol [1][8][10]
Appearance White to yellow solid/powder [1112]
Purity >98% [9]

Solubility Data

Barasertib-HQPA is practically insoluble in water and ethanol but exhibits good solubility in
DMSO.[1][8][10] It is crucial to use fresh, anhydrous DMSO to avoid reduced solubility.[10]

Solvent Solubility Reference
DMSO > 22 mg/mL (43.34 mM) [1][2]

= 25.4 mg/mL [8]

15 mg/mL [9]

94 mg/mL (185.2 mM) [11]

100 mg/mL (197.02 mM) [10]

Water Insoluble (< 0.1 mg/mL) [1][10]
Ethanol Insoluble [8][10]

DMF 1 mg/mL [°]
DMSO:PBS (pH 7.2) (1:2) 0.33 mg/mL [9]
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Note: Solubility can vary slightly between different batches of the compound and the purity of
the DMSO used.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Barasertib-HQPA in
DMSO, a common starting concentration for many cell-based assays.

Materials:

» Barasertib-HQPA powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Water bath or incubator at 37°C, ultrasonic bath

Procedure:

o Calculate the required mass:

o For 1 mL of a 10 mM stock solution, the required mass of Barasertib-HQPA (MW =
507.56 g/mol ) is 5.076 mg.

e Weigh the compound:

o Carefully weigh out the calculated amount of Barasertib-HQPA powder and place itin a
sterile microcentrifuge tube.

e Add DMSO:

o Add the desired volume of anhydrous, sterile DMSO to the tube containing the powder.
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 Dissolution:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
o If the compound does not fully dissolve, the following steps can be taken:
= Warm the tube at 37°C for 10 minutes.[8][12]
» Briefly sonicate the solution in an ultrasonic bath.[8][11][12]
 Sterilization (Optional):

o If required for your specific application, the DMSO stock solution can be sterilized by
filtering through a 0.22 um chemical-resistant (e.g., PTFE) syringe filter. Note that DMSO
itself has some antimicrobial properties.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for several months or at -80°C for up to a year.[12][13]

Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the DMSO stock solution into cell culture medium to
achieve the desired final concentration for treating cells.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.5%, to avoid solvent-induced cytotoxicity.[13]

e Always include a vehicle control (medium with the same final concentration of DMSO) in
your experiments.

Procedure:

e Thaw the stock solution:
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o Thaw a single-use aliquot of the Barasertib-HQPA stock solution at room temperature.

o Serial Dilution (Recommended):

o To avoid precipitation of the compound upon direct dilution into the aqueous culture
medium, it is recommended to perform serial dilutions in DMSO first if a wide range of
concentrations is needed.[14]

e Final Dilution into Culture Medium:

o Directly add the required volume of the DMSO stock solution to the pre-warmed cell
culture medium.

o For example, to prepare 10 mL of medium with a final Barasertib-HQPA concentration of
100 nM from a 10 mM stock solution, add 1 pL of the stock solution to 10 mL of medium.
This results in a final DMSO concentration of 0.01%.

e Mixing:

o Mix the working solution thoroughly by gentle inversion or pipetting before adding it to the
cells.

e Immediate Use:

o Itis recommended to use the freshly prepared working solution immediately for optimal
results.[10]

Visualization of Key Processes
Signaling Pathway of Barasertib-HQPA

The following diagram illustrates the mechanism of action of Barasertib-HQPA.
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Caption: Mechanism of action of Barasertib-HQPA.

Experimental Workflow for Solubilization and Cell
Treatment

This diagram outlines the general workflow from receiving the powdered compound to treating

cells in culture.
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Caption: Workflow for preparing and using Barasertib-HQPA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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